Cas no 2172086-27-8 (1-(1-amino-3,3,5,5-tetramethylcyclohexyl)cyclobutan-1-ol)

• Product Name: 1-(1-amino-3,3,5,5-tetramethylcyclohexyl)cyclobutan-1-ol
• CAS No: 2172086-27-8
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 5875797
• PubChem ID: 165599149
• Update Time: 2025-10-19

1-(1-amino-3,3,5,5-tetramethylcyclohexyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-3,3,5,5-tetramethylcyclohexyl)cyclobutan-1-ol
• 2172086-27-8
• EN300-1641733

• Inchi： 1S/C14H27NO/c1-11(2)8-12(3,4)10-13(15,9-11)14(16)6-5-7-14/h16H,5-10,15H2,1-4H3
• InChI Key： JNEYCXFCLGMSPJ-UHFFFAOYSA-N
• SMILES： OC1(CCC1)C1(CC(C)(C)CC(C)(C)C1)N

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-amino-3,3,5,5-tetramethylcyclohexyl)cyclobutan-1-ol

Introduction to 1-(1-amino-3,3,5,5-tetramethylcyclohexyl)cyclobutan-1-ol (CAS No. 2172086-27-8)

1-(1-amino-3,3,5,5-tetramethylcyclohexyl)cyclobutan-1-ol is a meticulously designed compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. With the CAS number 2172086-27-8, this molecule represents a fascinating blend of cycloalkane and amino functionalities, making it a subject of extensive research in drug discovery and molecular engineering. The compound's architecture, featuring a cyclobutane ring substituted with a bulky 1-amino-3,3,5,5-tetramethylcyclohexyl group, offers intriguing possibilities for modulating biological targets and enhancing pharmacokinetic profiles.

The synthesis of 1-(1-amino-3,3,5,5-tetramethylcyclohexyl)cyclobutan-1-ol involves sophisticated organic transformations that highlight the expertise required in modern chemical synthesis. The introduction of the amino group at the 1-position of the cyclobutane ring while maintaining the stability of the tetramethylcyclohexyl moiety demands precise control over reaction conditions and reagent selection. This level of synthetic complexity underscores the compound's significance in advanced chemical research.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 1-(1-amino-3,3,5,5-tetramethylcyclohexyl)cyclobutan-1-ol with remarkable accuracy. Molecular docking studies have suggested that this compound may interact with various protein targets, including enzymes and receptors involved in critical metabolic pathways. The bulky tetramethylcyclohexyl substituent is believed to enhance binding affinity by improving steric complementarity with the target site, while the amino group provides opportunities for further functionalization through derivatization reactions.

In the realm of medicinal chemistry, the structural features of 1-(1-amino-3,3,5,5-tetramethylcyclohexyl)cyclobutan-1-ol make it a promising candidate for developing novel therapeutic agents. The cyclobutane ring is known for its rigid conformation, which can be advantageous in designing molecules with high selectivity and reduced off-target effects. Additionally, the presence of an amino group allows for diverse chemical modifications, enabling researchers to fine-tune pharmacological properties such as solubility, bioavailability, and metabolic stability.

Current research is exploring the potential applications of 1-(1-amino-3,3,5,5-tetramethylcyclohexyl)cyclobutan-1-ol in treating various diseases. Preliminary studies have indicated that this compound may exhibit anti-inflammatory and analgesic effects by modulating inflammatory pathways and pain signaling mechanisms. Furthermore, its structural similarity to known bioactive molecules suggests that it could serve as a scaffold for designing next-generation drugs with improved efficacy and safety profiles.

The synthesis and characterization of 1-(1-amino-3,3,5,5-tetramethylcyclohexyl)cyclobutan-1-ol have been facilitated by cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools have provided invaluable insights into the compound's molecular structure and purity profile. High-resolution NMR data confirm the presence of all predicted functional groups and substituents, while MS analysis verifies the molecular weight and confirms the absence of impurities.

The development of novel pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. 1-(1-amino-3,3,5,5-tetramethylcyclohexyl)cyclobutan-1-ol exemplifies this principle by demonstrating how strategic modifications can yield compounds with tailored pharmacological properties. The integration of computational modeling with experimental validation has accelerated the drug discovery process significantly.

Future studies on 1-(1-amino-3,3,5,5-tetramethylcyclohexyl)cyclobutan-1-ol are expected to delve deeper into its mechanism of action and explore its potential in preclinical models. By leveraging interdisciplinary approaches that combine synthetic chemistry with pharmacology and biotechnology， researchers aim to unlock new therapeutic possibilities and bring innovative treatments to patients worldwide.

The significance of CAS No. 2172086-27-8 extends beyond its immediate applications; it represents a cornerstone in the development of advanced chemical entities that push the boundaries of pharmaceutical innovation. As research continues to evolve， this compound will likely play a pivotal role in shaping future strategies for drug design and development.